Cas no 2034510-78-4 (N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide)

N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide is a synthetic organic compound featuring a pyrazole core substituted with a pyridinyl group and an acetamide linker bound to a 2-methylphenoxy moiety. This structure confers potential bioactivity, making it relevant in pharmaceutical and agrochemical research. The compound’s hybrid heterocyclic framework enhances binding affinity and selectivity, particularly in targeting enzyme or receptor interactions. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship studies. The presence of both polar (pyridine, amide) and lipophilic (methylphenoxy) groups suggests balanced physicochemical properties, potentially improving bioavailability. This compound serves as a valuable intermediate in the development of novel therapeutic or crop protection agents.
N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide structure
2034510-78-4 structure
Product Name:N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide
CAS No:2034510-78-4
MF:C19H20N4O2
MW:336.387703895569
CID:5753045
PubChem ID:119102873
Update Time:2025-06-07

N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

    • F6525-2814
    • 2-(2-methylphenoxy)-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]acetamide
    • 2034510-78-4
    • N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)-2-(o-tolyloxy)acetamide
    • AKOS026695226
    • N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide
    • Inchi: 1S/C19H20N4O2/c1-14-6-3-4-8-18(14)25-13-19(24)21-12-16-10-17(22-23(16)2)15-7-5-9-20-11-15/h3-11H,12-13H2,1-2H3,(H,21,24)
    • InChI Key: UWOZNPMREDMYOT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C)CC(NCC1=CC(C2C=NC=CC=2)=NN1C)=O

Computed Properties

  • Exact Mass: 336.15862589g/mol
  • Monoisotopic Mass: 336.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 69Ų

N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide Pricemore >>

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Additional information on N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide

Comprehensive Overview of N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide (CAS No. 2034510-78-4)

The compound N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide, identified by its CAS No. 2034510-78-4, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and development. Researchers are particularly interested in its pyrazole and pyridine moieties, which are known to contribute to bioactive properties. The integration of these heterocyclic rings enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer, inflammation, and metabolic disorders. The N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide structure aligns with this trend, as its design incorporates elements that may modulate key signaling pathways. For instance, the pyridine ring is often associated with kinase inhibition, a hot topic in oncology research. Additionally, the acetamide linker provides flexibility, enabling the molecule to adopt conformations suitable for binding to diverse protein targets.

From a synthetic perspective, the preparation of CAS No. 2034510-78-4 involves multi-step organic transformations, highlighting the importance of heterocyclic chemistry in modern drug design. The 1H-pyrazol-5-yl core, in particular, is a versatile scaffold that can be functionalized to optimize pharmacokinetic properties. This adaptability is crucial for addressing challenges such as bioavailability and metabolic stability, which are frequently searched topics in pharmaceutical forums and academic literature.

The growing interest in precision medicine and personalized therapeutics has further elevated the relevance of compounds like N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide. Its potential to serve as a selective inhibitor or modulator of specific biological pathways makes it a valuable tool for researchers exploring tailored treatment strategies. Moreover, the compound's structural novelty aligns with the industry's shift toward innovative drug candidates that offer improved efficacy and reduced side effects.

Another area of interest is the compound's potential role in neuropharmacology. The pyridine and phenoxy components are often found in molecules targeting the central nervous system (CNS), a field that has seen increased investment due to the rising prevalence of neurological disorders. Searches for CNS-active compounds and blood-brain barrier penetration strategies are common among researchers, and this molecule's properties may contribute to advancements in these areas.

In summary, N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}-2-(2-methylphenoxy)acetamide (CAS No. 2034510-78-4) is a compelling subject of study for chemists, pharmacologists, and medicinal researchers. Its intricate architecture and potential therapeutic applications position it at the forefront of contemporary drug discovery efforts. As the scientific community continues to explore its capabilities, this compound may pave the way for groundbreaking treatments in various medical fields.

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